Tert-butyl 2-[(2-hydroxyethyl)amino]acetate

• IUPAC Name: tert-butyl 2-(2-hydroxyethylamino)acetate
• InChI: InChI=1S/C8H17NO3/c1-8(2,3)12-7(11)6-9-4-5-10/h9-10H,4-6H2,1-3H3
• InChI Key: JXBSKIRFSUEEEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCCO
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• CAS No.: 57561-39-4; 66937-71-1

Description

Tert-butyl 2-[(2-hydroxyethyl)amino]acetate is a useful research compound. Its molecular formula is C8H17NO3 and its molecular weight is 175.228. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound is prepared, in analogy with Example 1, from ethanolamine (18.33 g; 0.3 mol) and tert-butyl bromoacetate 58.6 g; 0.3 mol) in the presence of triethylamine (30.7 g; 0.3 mol) in anhydrous N,N-dimethylformamide (300 ml). The crude product is purified by chromatography on silica gel (eluent: chloroform/methanol, 16:1). Yield: 33.65 g (64%).